molecular formula C27H36N3OPS3 B13750361 2-Propanesulfenamide, N,N',N''-phosphinylidynetris[N-phenyl- CAS No. 51877-44-2

2-Propanesulfenamide, N,N',N''-phosphinylidynetris[N-phenyl-

Cat. No.: B13750361
CAS No.: 51877-44-2
M. Wt: 545.8 g/mol
InChI Key: GGYCZPMPPFOWSU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 2-Propanesulfenamide, N,N',N''-phosphinylidynetris[N-phenyl- is a phosphorus-centered derivative featuring a trisubstituted phosphinylidynetris core. Each branch of the phosphorus atom is linked to an N-phenyl-2-propanesulfenamide group. Structurally, the compound combines a rigid phosphorus backbone with sulfur-nitrogen and aryl groups, which may influence its electronic properties, stability, and intermolecular interactions.

Properties

CAS No.

51877-44-2

Molecular Formula

C27H36N3OPS3

Molecular Weight

545.8 g/mol

IUPAC Name

N-bis(N-propan-2-ylsulfanylanilino)phosphoryl-N-propan-2-ylsulfanylaniline

InChI

InChI=1S/C27H36N3OPS3/c1-22(2)33-28(25-16-10-7-11-17-25)32(31,29(34-23(3)4)26-18-12-8-13-19-26)30(35-24(5)6)27-20-14-9-15-21-27/h7-24H,1-6H3

InChI Key

GGYCZPMPPFOWSU-UHFFFAOYSA-N

Canonical SMILES

CC(C)SN(C1=CC=CC=C1)P(=O)(N(C2=CC=CC=C2)SC(C)C)N(C3=CC=CC=C3)SC(C)C

Origin of Product

United States

Preparation Methods

The synthesis of 2-Propanesulfenamide, N,N’,N’'-phosphinylidynetris[N-phenyl- involves multiple steps. One common method includes the reaction of phenylpropane-2-sulfenamide with a phosphorylating agent under controlled conditions. The reaction typically requires a catalyst and is carried out at a specific temperature and pressure to ensure the desired product is obtained . Industrial production methods may involve large-scale reactors and optimized reaction conditions to maximize yield and purity .

Chemical Reactions Analysis

Scientific Research Applications

This compound has a wide range of applications in scientific research In chemistry, it is used as a reagent for synthesizing other complex moleculesIn industry, it is used in the production of specialty chemicals and materials .

Mechanism of Action

The mechanism of action of 2-Propanesulfenamide, N,N’,N’'-phosphinylidynetris[N-phenyl- involves its interaction with specific molecular targets and pathways. It can act as an inhibitor or activator of certain enzymes, depending on its structure and the conditions of the reaction. The pathways involved may include signal transduction, metabolic processes, and other biochemical pathways .

Comparison with Similar Compounds

Comparison with Similar Compounds

Phosphorus-Centered Trisubstituted Derivatives

Compound A: 1-Propanaminium, 3,3',3''-[phosphinylidynetris(oxy)]tris[N-(3-aminopropyl)-2-hydroxy-N,N-dimethyl-] ( ).

  • Structural Differences: While both compounds share a phosphinylidynetris core, Compound A replaces sulfenamide groups with oxygen atoms and hydroxy-aminopropyl chains.

N-Phenyl-Substituted Heterocycles

Compound B : 3-Chloro-N-phenyl-phthalimide ( ).

  • Structural Differences : Compound B features a phthalimide core with a chloro substituent, contrasting with the phosphorus-sulfenamide architecture of the target.
  • Functional Implications: The chloro and phthalimide groups in Compound B enable use as a polymer precursor, particularly in polyimides.

Bioactive N-Phenyl Derivatives

Compound C : Fused pyrimidine N-phenyl inhibitors ( ).

  • Structural Differences : These compounds incorporate pyrimidine rings with N-phenyl substituents, unlike the target’s sulfenamide-phosphorus scaffold.
  • Functional Implications : N-Phenyl groups in pyrimidines enhance EGFR inhibition potency , suggesting that the target’s N-phenyl moieties could similarly modulate bioactivity. However, sulfenamide’s sulfur may introduce unique binding interactions or susceptibility to oxidation.

Substituted Ureas

Compound D: N-Phenyl, N′-(4-phenoxy)cyclohexylurea ( ).

  • Structural Differences : Urea’s carbonyl group contrasts with sulfenamide’s S–NH linkage.
  • Functional Implications : Ureas exhibit hydrogen-bonding capacity, improving target affinity in phosphorylation assays . Sulfenamides, with weaker H-bonding but greater nucleophilicity, may prioritize covalent interactions.

Data Table: Key Structural and Functional Comparisons

Compound Core Structure Key Substituents Notable Properties/Applications Evidence Source
Target Compound Phosphinylidynetris N-phenyl-2-propanesulfenamide Potential redox activity, lipophilicity N/A
Compound A Phosphinylidynetris Oxy, hydroxy-aminopropyl Hydrophilic, possible biomedical use
Compound B Phthalimide Chloro, N-phenyl Polymer precursor (polyimides)
Compound C Pyrimidine N-phenyl, varied linkers EGFR inhibition
Compound D Urea N-phenyl, cyclohexylphenoxy eIF2α phosphorylation modulation

Research Findings and Implications

  • Role of N-Phenyl Groups : Across analogs, N-phenyl substituents improve bioactivity (e.g., EGFR inhibition in pyrimidines ) and thermal stability (e.g., in phthalimide-based polymers ). The target compound’s N-phenyl groups may similarly enhance stability or aromatic interactions.
  • Sulfenamide vs. Urea/Oxy Groups : Sulfenamide’s sulfur atom introduces distinct reactivity, such as susceptibility to disulfide formation or nucleophilic attack, which could limit stability compared to urea derivatives but enable applications in dynamic covalent chemistry.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.